89-32-7

Pyromellitic dianhydride

In Stock

• CAS RN:
• 89-32-7

• Formula:
• C10H2O6
  C6H2(C2O3)2
  C10H2O6

• InChI:
• InChI=1S/C10H2O6/c11-7-3-1-4-6(10(14)16-8(4)12)2-5(3)9(13)15-7/h1-2H

• InChIKey:
• ANSXAPJVJOKRDJ-UHFFFAOYSA-N

• Pyromellitic dianhydride (PMDA) is an acidic anhydride that can be used as a repair agent and as a chain extender in the formation of polyethylene terephthalate (PET) based chain extensions. It is mainly used in the production of thermoplastics and other coating applications.
  
  

Icariin

In Stock

• CAS RN:
• 489-32-7

• Formula:
• C33H40O15

• InChI:
• InChI=1S/C33H40O15/c1-13(2)5-10-17-19(45-33-28(42)26(40)23(37)20(12-34)46-33)11-18(35)21-24(38)31(48-32-27(41)25(39)22(36)14(3)44-32)29(47-30(17)21)15-6-8-16(43-4)9-7-15/h5-9,11,14,20,22-23,25-28,32-37,39-42H,10,12H2,1-4H3/t14-,20+,22-,23+,25+,26-,27+,28+,32-,33+/m0/s1

• InChIKey:
• TZJALUIVHRYQQB-XLRXWWTNSA-N

• The cyclic nucleotide second messenger guanosine 3’5’-cyclic monophosphate (cGMP) is an important mediator of signal transduction and hence a wide range of cellular processes. It is generated by soluble- and particulate-type guanylyl cyclase and degraded via members of the phosphodiesterase (PDE) protein family. Icariin, the active component of the Chinese medicinal plant E. brevicornum, is an inhibitor of human recombinant PDE5 with an IC50 value of 5.9 µM. It is a prenylated flavonol that has been used to treat erectile dysfunction and has been shown to have anti-cancer and antioxidant activity. At a concentration of 1 x 107 mol/L, icariin induces differentiation of cardiomyocytes and upregulates the expression of cardiac genes. At 20 µg/ml, icariin increases the proliferation and differentiation of cultured human osteoblasts, which appears to be mediated in part by u...

1,1,1,3,3,3-Hexamethyltrisilane

Usually In Stock

• CAS RN:
• 5089-32-7

• Formula:
• C6H18Si3

• InChI:
• InChI=1S/C6H18Si3/c1-8(2,3)7-9(4,5)6/h1-6H3

• InChIKey:
• UGUHFGJYMHPTHU-UHFFFAOYSA-N

• 1,1,1,3,3,3-Hexamethyltrisilane is a useful research compound. Its molecular formula is C6H18Si3 and its molecular weight is 174.46 g/mol. The purity is usually 95%.

Fmoc-pro-onp

In Stock

• CAS RN:
• 71989-32-7

• Formula:
• C26H22N2O6

• InChI:
• InChI=1S/C26H22N2O6/c29-25(34-18-13-11-17(12-14-18)28(31)32)24-10-5-15-27(24)26(30)33-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,11-14,23-24H,5,10,15-16H2/t24-/m0/s1

• InChIKey:
• DPQKQTHUEOUIMN-DEOSSOPVSA-N

• Fmoc-pro-onp, also known as Fmoc-pro-onp, is a useful research compound. Its molecular formula is C26H22N2O6 and its molecular weight is 458.47. The purity is usually 95%.

2-(Diethylamino)ethenol hydrochloride

Usually In Stock

• CAS RN:
• 13989-32-7

• Formula:
• C6H15NO

• InChI:
• InChI=1S/C6H15NO.ClH/c1-4-7(5-2)8-6-3;/h4-6H2,1-3H3;1H

• InChIKey:
• BDGIOFKLQPUORK-UHFFFAOYSA-N

• 2-(Diethylamino)ethenol hydrochloride is a useful research compound. Its molecular formula is C6H15NO and its molecular weight is 117.19 g/mol. The purity is usually 95%.

2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 893789-32-7

• Formula:
• C20H18BrN3O4S2

• InChI:
• InChI=1S/C20H18BrN3O4S2/c1-12-3-6-15(9-13(12)2)23-18(25)11-29-20-22-10-17(19(26)24-20)30(27,28)16-7-4-14(21)5-8-16/h3-10H,11H2,1-2H3,(H,23,25)(H,22,24,26)

• InChIKey:
• DEUSVPYTQSGOBO-UHFFFAOYSA-N

• 2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18BrN3O4S2 and its molecular weight is 508.41. The purity is usually 95%.

2-(2-Methoxyphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

In Stock

• CAS RN:
• 898389-32-7

• Formula:
• C15H12N2O2

• InChI:
• InChI=1S/C15H12N2O2/c1-19-13-7-3-2-6-11(13)15-12(10-18)17-9-5-4-8-14(17)16-15/h2-10H,1H3

• InChIKey:
• BNZXWEJQRXRXSZ-UHFFFAOYSA-N

• 2-(2-Methoxyphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.273. The purity is usually 95%.

3-methoxy-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethyl]benzamide

In Stock

• CAS RN:
• 903289-32-7

• Formula:
• C23H24N2O2S

• InChI:
• InChI=1S/C23H24N2O2S/c1-27-20-9-4-8-18(14-20)23(26)24-15-21(22-10-5-13-28-22)25-12-11-17-6-2-3-7-19(17)16-25/h2-10,13-14,21H,11-12,15-16H2,1H3,(H,24,26)

• InChIKey:
• BQEHBUXVVNEIKU-UHFFFAOYSA-N

• 3-methoxy-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C23H24N2O2S and its molecular weight is 392.5 g/mol. The purity is usually 95%.

4'-Carboethoxy-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-32-7

• Formula:
• C19H20O3

• InChI:
• InChI=1S/C19H20O3/c1-3-22-19(21)17-10-8-16(9-11-17)18(20)13-12-15-7-5-4-6-14(15)2/h4-11H,3,12-13H2,1-2H3

• InChIKey:
• VXVIRVCEMJBLRX-UHFFFAOYSA-N

• 4'-Carboethoxy-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H20O3 and its molecular weight is 296.4 g/mol. The purity is usually 95%.

2-(Chloromethyl)-3-fluoropyridine

In Stock

• CAS RN:
• 149489-32-7

• Formula:
• C6H5ClFN

• InChI:
• InChI=1S/C6H5ClFN/c7-4-6-5(8)2-1-3-9-6/h1-3H,4H2

• InChIKey:
• VACDDNDGSMRWPV-UHFFFAOYSA-N

• 2-(Chloromethyl)-3-fluoropyridine is a useful research compound. Its molecular formula is C6H5ClFN and its molecular weight is 145.56 g/mol. The purity is usually 95%.

N-(2,5-difluorophenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide

In Stock

• CAS RN:
• 851989-32-7

• Formula:
• C16H12F2N2O3

• InChI:
• InChI=1S/C16H12F2N2O3/c17-10-5-6-11(18)12(9-10)19-15(21)7-8-20-13-3-1-2-4-14(13)23-16(20)22/h1-6,9H,7-8H2,(H,19,21)

• InChIKey:
• YLJKIBBONXEOPK-UHFFFAOYSA-N

• N-(2,5-difluorophenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C16H12F2N2O3 and its molecular weight is 318.27g/mol. The purity is usually 95%.

Torososide A

In Stock

• CAS RN:
• 165689-32-7

• Formula:
• C38H32O15

• InChI:
• InChI=1S/C38H32O15/c1-12-5-14-23(17(40)7-12)33(45)25-16(30(14)42)9-19(50-3)27(35(25)47)26-20(51-4)10-21(52-38-37(49)36(48)32(44)22(11-39)53-38)28-29(26)31(43)15-6-13(2)8-18(41)24(15)34(28)46/h5-10,22,32,36-41,44,47-49H,11H2,1-4H3/t22-,32-,36+,37-,38-/m1/s1

• Torososide A is a natural product found in Senna sophera with data available.

(5Z)-5-[(3,5-ditert-butyl-4-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one

Usually In Stock

• CAS RN:
• 107889-32-7

• Formula:
• C18H25NO2S

• InChI:
• InChI=1S/C18H25NO2S/c1-17(2,3)12-7-11(9-14-16(21)19-10-22-14)8-13(15(12)20)18(4,5)6/h7-9,20H,10H2,1-6H3,(H,19,21)/b14-9-

• InChIKey:
• BUDGLLLMROWLOB-NTEUORMPSA-N

• LY 178002 is a phospholipase A2 inhibitor. LY 178002 also inhibits leukotriene B4 production.

3-Bromo-4-(3,4-dichlorophenoxy)benzonitrile

In Stock

• CAS RN:
• 1548389-32-7

• Formula:
• C13H6BrCl2NO

• InChI:
• InChI=1S/C13H6BrCl2NO/c14-10-5-8(7-17)1-4-13(10)18-9-2-3-11(15)12(16)6-9/h1-6H

• InChIKey:
• SSWNKZMRXGPGGI-UHFFFAOYSA-N

• 3-Bromo-4-(3,4-dichlorophenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H6BrCl2NO and its molecular weight is 343 g/mol. The purity is usually 95%.

(+)-(7S)-sydonic acid

• CAS RN:
• 1137089-32-7

• Formula:
• C15H22O4

• InChI:
• InChI=1S/C15H22O4/c1-10(2)5-4-8-15(3,19)12-7-6-11(14(17)18)9-13(12)16/h6-7,9-10,16,19H,4-5,8H2,1-3H3,(H,17,18)/t15-/m0/s1

• InChIKey:
• VZXPWVDKXCYHSI-HNNXBMFYSA-N

• (+)-(7S)-sydonic acid is a sesquiterpenoid that is benzoic acid substituted by a hydroxy group at position 3 and a (2S)-2-hydroxy-6-methylheptan-2-yl group at position 4. It has been isolated from the sea fan derived fungus Aspergillus sydowii. It has a role as an Aspergillus metabolite. It is a sesquiterpenoid, a monohydroxybenzoic acid and an aromatic alcohol.

2-(2-chloroacetamido)-N,N-dimethylpropanamide

In Stock

• CAS RN:
• 1218689-32-7

• Formula:
• C7H13ClN2O2

• InChI:
• InChI=1S/C7H13ClN2O2/c1-5(7(12)10(2)3)9-6(11)4-8/h5H,4H2,1-3H3,(H,9,11)

• InChIKey:
• VENGBMXIDKXRHD-UHFFFAOYSA-N

• 2-(2-chloroacetamido)-N,N-dimethylpropanamide is a useful research compound. Its molecular formula is C7H13ClN2O2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.

N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379989-32-7

• Formula:
• C17H14F3NO5S2

• InChI:
• InChI=1S/C17H14F3NO5S2/c18-17(19,20)26-12-3-5-13(6-4-12)28(23,24)21-9-14(22)16-8-11(10-27-16)15-2-1-7-25-15/h1-8,10,14,21-22H,9H2

• InChIKey:
• MAWAZTBACDODKN-UHFFFAOYSA-N

• N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H14F3NO5S2 and its molecular weight is 433.42. The purity is usually 95%.